Cas no 1804099-64-6 (3-Methyl-6-nitropyridine-2-acetic acid)

• Product Name: 3-Methyl-6-nitropyridine-2-acetic acid
• CAS No: 1804099-64-6
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 4802071
• Update Time: 2025-05-20

3-Methyl-6-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6-nitropyridine-2-acetic acid

• Inchi： 1S/C8H8N2O4/c1-5-2-3-7(10(13)14)9-6(5)4-8(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： LTNGYBHWIVNNNJ-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=CC=C([N+](=O)[O-])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.9
• Topological Polar Surface Area: 96

Additional information on 3-Methyl-6-nitropyridine-2-acetic acid

Comprehensive Overview of 3-Methyl-6-nitropyridine-2-acetic acid (CAS No. 1804099-64-6): Properties, Applications, and Research Insights

3-Methyl-6-nitropyridine-2-acetic acid (CAS No. 1804099-64-6) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, combining a pyridine ring with nitro and acetic acid functional groups. Its CAS number 1804099-64-6 serves as a critical identifier for researchers seeking high-purity reagents for synthetic applications.

The compound's structural features make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in developing small-molecule inhibitors targeting enzymatic pathways, a hot topic in drug discovery communities. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates interesting electronic properties that influence its reactivity—a subject frequently searched in QSAR modeling discussions.

Analytical characterization of 3-Methyl-6-nitropyridine-2-acetic acid typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with researchers often querying about its spectral data interpretation. The compound exhibits moderate solubility in polar organic solvents (DMSO, methanol) but limited aqueous solubility—a practical consideration frequently addressed in solubility enhancement forums.

In material science applications, this compound has shown promise as a building block for functionalized polymers. Its ability to participate in condensation reactions through the carboxylic acid group makes it relevant to smart material development, aligning with growing interest in stimuli-responsive systems. Patent literature reveals its incorporation in photovoltaic materials, connecting to renewable energy research trends.

Quality control protocols for CAS 1804099-64-6 emphasize the importance of monitoring nitro group stability during storage, a technical aspect often discussed in chemical storage best practices. The compound's stability profile under various pH conditions is another frequently searched parameter, particularly by formulation scientists working on prodrug development strategies.

Emerging applications in bioconjugation chemistry leverage the reactivity of both the pyridine nitrogen and carboxyl group, making this compound relevant to antibody-drug conjugate (ADC) research—a rapidly growing field in oncology therapeutics. This connection to targeted cancer therapies addresses a major healthcare focus area frequently searched in academic databases.

Environmental fate studies of 3-Methyl-6-nitropyridine-2-acetic acid are gaining attention, with researchers investigating its biodegradation pathways using advanced LC-MS/MS techniques. These studies respond to increasing regulatory requirements for green chemistry principles in industrial applications, a trending topic in environmental chemistry circles.

The synthetic versatility of this compound enables its use in creating heterocyclic scaffolds for medicinal chemistry programs. Computational chemists often search for its molecular docking parameters when designing novel kinase inhibitors, reflecting the compound's importance in computer-aided drug design workflows.

Scale-up production challenges for 1804099-64-6 frequently involve optimizing nitration conditions while minimizing byproduct formation—a technical discussion point in process chemistry forums. Recent advances in continuous flow chemistry have provided innovative solutions to these synthetic challenges.

In analytical method development, this compound serves as a reference standard for HPLC method validation, particularly for methods targeting nitrogen-containing aromatics. Laboratories frequently search for its chromatographic retention behavior data when developing analytical protocols for complex matrices.